Cas no 118682-56-7 (2-Thiophenemethanol, a-(1,1-dimethylethyl)-)
118682-56-7 structure
Product Name:2-Thiophenemethanol, a-(1,1-dimethylethyl)-
CAS No:118682-56-7
MF:C9H14OS
MW:170.271861553192
CID:1211056
Update Time:2024-08-05
2-Thiophenemethanol, a-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenemethanol, a-(1,1-dimethylethyl)-
- 2-Thiophenemethanol, α-(1,1-dimethylethyl)-
- α-(1,1-Dimethylethyl)-2-thiophenemethanol
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- Inchi: 1S/C9H14OS/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6,8,10H,1-3H3
- InChI Key: XTXKTBBFPFQLGE-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1)(O)C(C)(C)C
Computed Properties
- Exact Mass: 170.07662
Experimental Properties
- Density: 1.067±0.06 g/cm3(Predicted)
- Boiling Point: 250.4±15.0 °C(Predicted)
- PSA: 20.23
- pka: 13.95±0.20(Predicted)
2-Thiophenemethanol, a-(1,1-dimethylethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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